Cas no 1015937-48-0 (N-Benzyloxetan-3-amine)

• Product Name: N-Benzyloxetan-3-amine
• CAS No: 1015937-48-0
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD08544348
• CID: 2092439
• PubChem ID: 45043243
• Update Time: 2025-06-08

N-Benzyloxetan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-Benzyloxetan-3-amine
• Benzyl-oxetan-3-yl-amine oxalate
• Benzyl-oxetan-3-yl-aMine
• CS-0308889
• 3-Oxetanamine, N-(phenylmethyl)-
• CS1296
• A1-29981
• AS-46506
• SCHEMBL20528646
• MFCD08544348
• DB-058618
• AKOS012932228
• EN300-138403
• 1015937-48-0
• 859-508-3

• MDL： MFCD08544348
• Inchi： 1S/C10H13NO/c1-2-4-9(5-3-1)6-11-10-7-12-8-10/h1-5,10-11H,6-8H2
• InChI Key： DSGHRPVYBGSMIO-UHFFFAOYSA-N
• SMILES： O1CC(C1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 21.3Ų

N-Benzyloxetan-3-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-Benzyloxetan-3-amine

Research Brief on N-Benzyloxetan-3-amine (CAS: 1015937-48-0) in Chemical Biology and Pharmaceutical Applications

N-Benzyloxetan-3-amine (CAS: 1015937-48-0) is a structurally unique compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This small molecule, characterized by its oxetane ring and benzylamine moiety, has emerged as a versatile scaffold in drug discovery and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive compounds and its role in modulating various biological targets.

The oxetane ring, a four-membered oxygen-containing heterocycle, confers desirable physicochemical properties to the molecule, including improved metabolic stability and enhanced solubility compared to traditional aromatic systems. The benzylamine group provides a handle for further functionalization, making N-Benzyloxetan-3-amine a valuable building block in structure-activity relationship (SAR) studies. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its applications in developing kinase inhibitors and GPCR modulators.

In a 2023 study published in ACS Medicinal Chemistry Letters, researchers utilized N-Benzyloxetan-3-amine as a core scaffold to develop novel Bruton's tyrosine kinase (BTK) inhibitors. The oxetane moiety was found to significantly improve the metabolic stability of the lead compounds while maintaining potent inhibitory activity. This work demonstrated the compound's utility in addressing the common challenge of rapid metabolism in small molecule drug candidates.

Another significant application was reported in a Nature Communications paper, where N-Benzyloxetan-3-amine derivatives were employed as covalent warheads in targeted protein degradation. The researchers designed proteolysis-targeting chimeras (PROTACs) incorporating this scaffold, which showed enhanced cellular permeability and improved degradation efficiency compared to traditional designs. This highlights the molecule's potential in the rapidly evolving field of targeted protein degradation therapeutics.

From a synthetic chemistry perspective, recent advances in the preparation of N-Benzyloxetan-3-amine have been reported in Organic Process Research & Development. The new synthetic routes offer improved yields and scalability, addressing previous challenges in large-scale production. These methodological improvements are particularly important as the pharmaceutical industry shows increasing interest in oxetane-containing compounds for their favorable drug-like properties.

The safety profile and pharmacokinetic properties of N-Benzyloxetan-3-amine derivatives have been the subject of recent preclinical investigations. A 2024 study in Drug Metabolism and Disposition characterized the metabolic pathways of several derivatives, revealing favorable hepatic stability and minimal cytochrome P450 inhibition. These findings support the continued exploration of this scaffold in drug development programs.

Looking forward, N-Benzyloxetan-3-amine represents a promising scaffold for addressing multiple challenges in modern drug discovery. Its unique combination of structural features offers solutions to common issues such as metabolic instability, poor solubility, and target engagement. As research continues to elucidate its full potential, this compound is likely to play an increasingly important role in the development of next-generation therapeutics across various disease areas, including oncology, inflammation, and central nervous system disorders.